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Get Quote

This guide provides a detailed spectroscopic comparison of 2-cyclohexylideneethyl acetate

and its constitutional isomers, 1-cyclohexen-1-ylethyl acetate and 2-cyclohexen-1-ylethyl
acetate. Aimed at researchers, scientists, and drug development professionals, this document
outlines the key differentiating features in their *H NMR, 13C NMR, Infrared (IR), and Mass
Spectra (MS). Understanding these spectroscopic nuances is critical for the unambiguous
identification and characterization of these closely related unsaturated esters.

Introduction

2-Cyclohexylideneethyl acetate and its isomers are valuable intermediates in organic
synthesis, finding applications in the development of pharmaceuticals and flavor and fragrance
compounds. Their structural similarity, differing only in the position of the carbon-carbon double
bond, presents a significant analytical challenge. Spectroscopic techniques are indispensable
tools for differentiating these isomers, ensuring the correct structural assignment for reaction
monitoring, quality control, and regulatory compliance. This guide provides a framework for
their spectroscopic distinction based on a combination of experimental and predicted data.
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Isomer Structures

The three isomers under consideration share the same molecular formula, C10H1602, but differ
in the placement of the double bond within the cyclohexyl moiety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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